![molecular formula C8H8N2O B2465652 7-methyl-3H-benzimidazol-5-ol CAS No. 1231749-80-6](/img/structure/B2465652.png)
7-methyl-3H-benzimidazol-5-ol
Overview
Description
“7-methyl-3H-benzimidazol-5-ol” is a derivative of benzimidazole . Benzimidazole is a heterocyclic aromatic organic compound that is a fusion of benzene and imidazole . It is a white solid that appears in the form of tabular crystals .
Synthesis Analysis
Benzimidazole is produced by the condensation of o-phenylenediamine with formic acid . Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation . A simple process to synthesize and separate 2-(substituted-phenyl) benzimidazole derivatives has been reported . This involves reacting ortho-phenylenediamines with benzaldehydes using sodium metabisulphite as an oxidation agent in a mixture of solvent under mild conditions .Molecular Structure Analysis
Benzimidazole is formed by the fusion of benzene and imidazole . The structure of benzimidazole allows it to easily interact with the biopolymers of the living system . It has been speculated that benzimidazoles resemble purine-like structures and elicit some biological applications .Chemical Reactions Analysis
Benzimidazole is a base . It can be deprotonated with stronger bases . The imine can be alkylated and also serves as a ligand in coordination chemistry . Benzimidazole derivatives act as mixed type inhibitors, exhibiting a stronger inhibitive effect on the cathodic reaction than on the anodic one .Physical And Chemical Properties Analysis
Benzimidazole is a white solid that appears in the form of tabular crystals . It has a molar mass of 118.139 g·mol−1 and a melting point of 170 to 172 °C . The acidity (pKa) is 12.8 for benzimidazole and 5.6 for the conjugate acid .Scientific Research Applications
Anticancer Activity 7-methyl-3H-benzimidazol-5-ol derivatives demonstrate potential in anticancer research. For instance, substituted benzimidazole derivatives have shown remarkable anticancer activity in micromolar ranges against MCF-7 and HL-60 cell lines, as indicated by cellular uptake and morphological changes observed via fluorescence and confocal microscopy (Sontakke et al., 2015). Additionally, various benzimidazole-quinolone hybrids have exhibited potent antibacterial and antifungal activities, with notable efficacy against resistant Pseudomonas aeruginosa and Candida tropicalis (Ya-Nan Wang et al., 2018).
DNA Interaction and Topoisomerase Inhibition Studies have shown that certain this compound derivatives can interact with DNA and inhibit type I DNA topoisomerases, which are key enzymes in DNA replication and transcription. For example, 5-methyl-4-(1H-benzimidazole-2-yl)phenol manifested potent topoisomerase I inhibition in mammalian cells (Alpan et al., 2007).
Anti-inflammatory and Anticancer Potential Novel this compound derivatives have been studied for their anti-inflammatory and anticancer activities. Compounds synthesized under microwave irradiation have shown significant anti-inflammatory activity comparable to standard ibuprofen and demonstrated good anticancer activity against various human cancer cell lines (Sondhi et al., 2010).
Corrosion Inhibition in Metals These compounds have also been investigated for their effectiveness as corrosion inhibitors, particularly for mild steel in acidic environments. Studies involving electrochemical measurements indicated that the inhibition efficiency of these compounds increases with concentration, making them potentially valuable in industrial applications (Yadav et al., 2013).
Agricultural Applications In agriculture, this compound derivatives like carbendazim have been encapsulated in solid lipid nanoparticles and polymeric nanocapsules to modify the release profiles of fungicides, reduce environmental and human toxicity, and improve the treatment and prevention of fungal diseases in plants (Campos et al., 2015).
Mechanism of Action
Mode of Action
It is known that imidazole derivatives, which include this compound, have a broad range of chemical and biological properties . They can interact with various biological targets, leading to different physiological changes .
Biochemical Pathways
Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The exact pathways and downstream effects would depend on the specific targets of the compound.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-methyl-1H-1,3-benzodiazol-6-ol . These factors could include pH, temperature, presence of other molecules, and specific conditions within the cellular environment.
Safety and Hazards
Future Directions
Benzimidazoles and their derivatives have shown promising applications in biological and clinical studies . They possess many pharmacological properties and are extensively explored as inhibitors of various enzymes involved in a wide range of therapeutic uses . The development of new antibacterial agents that own a mechanism of action different from traditional antibiotics is a future direction for benzimidazole research .
Properties
IUPAC Name |
7-methyl-3H-benzimidazol-5-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c1-5-2-6(11)3-7-8(5)10-4-9-7/h2-4,11H,1H3,(H,9,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRMVFKSZUIFBRB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1N=CN2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1231749-80-6 | |
Record name | 4-methyl-1H-1,3-benzodiazol-6-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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